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Compound of Interest

Compound Name: DiSulfo-ICG hydrazide

Cat. No.: B12375484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The labeling of glycoproteins is a critical technique in biomedical research and drug

development, enabling the visualization, tracking, and quantification of these essential

biomolecules. Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by

the FDA for various diagnostic applications. Its derivative, DiSulfo-ICG, offers enhanced water

solubility and stability, making it an excellent candidate for bioconjugation. This document

provides a detailed protocol for the labeling of glycoproteins using DiSulfo-ICG hydrazide.

The methodology is based on a two-step process. First, the carbohydrate moieties of the

glycoprotein are oxidized to generate reactive aldehyde groups. This is typically achieved

through mild periodate oxidation of cis-diols present in the sugar residues. Subsequently, the

hydrazide group of DiSulfo-ICG reacts with the newly formed aldehydes to create a stable

hydrazone bond, covalently attaching the fluorescent dye to the glycoprotein. This site-specific

labeling approach often preserves the biological activity of the protein, as the modification

occurs on the glycan chains, away from the protein's active sites.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12375484?utm_src=pdf-interest
https://www.benchchem.com/product/b12375484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄₅H₅₁ClN₄Na₂O₁₀S₃

Excitation Maximum (approx.) 757 nm

Emission Maximum (approx.) 835 nm

Solvent for Stock Solution DMSO or DMF

Experimental Protocols
This section details the necessary reagents and step-by-step procedures for the successful

labeling of glycoproteins with DiSulfo-ICG hydrazide.

Materials and Reagents
Glycoprotein of interest

DiSulfo-ICG hydrazide

Sodium meta-periodate (NaIO₄)

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Glycerol

Phosphate-buffered saline (PBS), pH 7.4

Sodium acetate buffer, 0.1 M, pH 5.5

Desalting columns (e.g., Sephadex G-25)

Reaction tubes (e.g., microcentrifuge tubes)

Orbital shaker or rotator

Experimental Workflow Diagram
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Experimental Workflow for DiSulfo-ICG Hydrazide Glycoprotein Labeling

Step 1: Glycoprotein Oxidation

Step 2: Hydrazide Labeling

Step 3: Characterization

Prepare Glycoprotein Solution
in 0.1 M Sodium Acetate, pH 5.5

Prepare fresh NaIO₄ Solution

Incubate Glycoprotein with NaIO₄

(30 min, room temperature, in the dark)

Add to glycoprotein solution

Quench with Glycerol
(10 min, room temperature)

Stop reaction

Purify Oxidized Glycoprotein
(Desalting column)

Prepare DiSulfo-ICG Hydrazide
Stock Solution in DMSO

Incubate Oxidized Glycoprotein
with DiSulfo-ICG Hydrazide
(2 hours, room temperature)

Proceed to labeling

Add to purified oxidized glycoprotein

Purify Labeled Glycoprotein
(Desalting column)

Characterize Labeled Glycoprotein
(SDS-PAGE, Spectroscopy)

Proceed to analysis

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols for DiSulfo-ICG
Hydrazide Glycoprotein Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375484#disulfo-icg-hydrazide-glycoprotein-
labeling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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